![molecular formula C20H28ClNO4 B4543004 ethyl 1-(3-chloro-4-hydroxy-5-methoxybenzyl)-4-(cyclopropylmethyl)-4-piperidinecarboxylate](/img/structure/B4543004.png)
ethyl 1-(3-chloro-4-hydroxy-5-methoxybenzyl)-4-(cyclopropylmethyl)-4-piperidinecarboxylate
Description
Synthesis Analysis
The synthesis of related compounds often involves multi-component condensation or cyclocondensation reactions, utilizing starting materials like dibenzoylmethane, o-chlorobenzaldehyde, and cyanoacetamide in the presence of catalysts such as piperidine. For instance, the synthesis of ethyl 3-benzoyl-2,6-bis(2-chlorophenyl)-1-cyano-4-hydroxy-4-phenylcyclohexane-1-carboxylate, a compound with a somewhat similar structure, was achieved through a three-component condensation, highlighting the complexity and multi-step nature of synthesizing such compounds (Dyachenko & Chernega, 2007).
Molecular Structure Analysis
The molecular and crystal structure analysis of these compounds is typically carried out using X-ray diffraction techniques. This method allows for the determination of the arrangement of atoms within the molecule and how they interact with each other in the solid state. For example, the analysis of the crystal structure of ethyl 3-benzoyl-2,6-bis(2-chlorophenyl)-1-cyano-4-hydroxy-4-phenylcyclohexane-1-carboxylate provides insights into its molecular geometry and the arrangement of its molecular framework (Dyachenko & Chernega, 2007).
properties
IUPAC Name |
ethyl 1-[(3-chloro-4-hydroxy-5-methoxyphenyl)methyl]-4-(cyclopropylmethyl)piperidine-4-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28ClNO4/c1-3-26-19(24)20(12-14-4-5-14)6-8-22(9-7-20)13-15-10-16(21)18(23)17(11-15)25-2/h10-11,14,23H,3-9,12-13H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHSFWYQZCWDSKR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCN(CC1)CC2=CC(=C(C(=C2)Cl)O)OC)CC3CC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28ClNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-(3-chloro-4-hydroxy-5-methoxybenzyl)-4-(cyclopropylmethyl)piperidine-4-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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